Cas no 906095-44-1 (methyl 2-amino-5-chloro-3-methoxybenzoate)

• Product Name: methyl 2-amino-5-chloro-3-methoxybenzoate
• CAS No: 906095-44-1
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD20040041
• CID: 1958442
• PubChem ID: 58566618
• Update Time: 2025-10-29

methyl 2-amino-5-chloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-chloro-3-methoxy-, methyl ester
• methyl 2-amino-5-chloro-3-methoxybenzoate
• 906095-44-1
• MFCD20040041
• SCHEMBL1515035
• DB-187767
• WS-00592
• SY295371
• D85693
• A1-21881
• EN300-93908
• 2-amino-5-chloro-3-methoxy-benzoic acid methyl ester
• NBXIKQUSMLUZEI-UHFFFAOYSA-N

• MDL： MFCD20040041
• Inchi： 1S/C9H10ClNO3/c1-13-7-4-5(10)3-6(8(7)11)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key： NBXIKQUSMLUZEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)OC)C=1)N)OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-5-chloro-3-methoxybenzoate

Methyl 2-amino-5-chloro-3-methoxybenzoate (CAS No. 906095-44-1): A Comprehensive Overview

Methyl 2-amino-5-chloro-3-methoxybenzoate (CAS No. 906095-44-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 2-amino-5-chloro-3-methoxybenzoate consists of a benzoate core substituted with an amino group at the 2-position, a chloro group at the 5-position, and a methoxy group at the 3-position. This arrangement of functional groups imparts distinct chemical and biological properties, making it an intriguing molecule for further investigation. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. Specifically, compounds with amino and chloro substituents have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The methyl 2-amino-5-chloro-3-methoxybenzoate molecule is no exception, as it has been investigated for its potential role in modulating inflammatory pathways and inhibiting specific enzymes associated with metabolic disorders.

One of the most compelling aspects of methyl 2-amino-5-chloro-3-methoxybenzoate is its versatility in chemical synthesis. The benzoate moiety serves as an excellent scaffold for further functionalization, allowing researchers to design derivatives with tailored properties. For instance, modifications at the amino and chloro positions can lead to compounds with enhanced binding affinity or altered pharmacokinetic profiles. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The amino group at the 2-position can participate in hydrogen bonding interactions with biological targets, while the chloro group can influence electronic distribution, affecting binding affinity. These features have prompted researchers to explore its efficacy in models of neurodegeneration and cognitive impairment. Preliminary findings suggest that methyl 2-amino-5-chloro-3-methoxybenzoate may exert protective effects on neuronal cells by modulating key signaling pathways involved in neuroprotection.

The methoxy group at the 3-position adds another layer of complexity to the compound's behavior. This substituent can influence solubility and metabolic stability, making it an important factor in drug design. By optimizing this moiety, researchers can enhance the bioavailability and duration of action of potential therapeutic agents derived from methyl 2-amino-5-chloro-3-methoxybenzoate.

In addition to its pharmacological applications, methyl 2-amino-5-chloro-3-methoxybenzoate has found utility in synthetic organic chemistry as a precursor for more complex molecules. Its unique structure provides a platform for exploring novel reaction pathways and developing innovative synthetic strategies. The ability to introduce diverse functional groups into this scaffold has opened up new avenues for creating structurally diverse libraries of compounds for high-throughput screening.

The compound's stability under various conditions also makes it a practical choice for industrial applications. Its resistance to degradation ensures consistent performance in synthetic processes, reducing the need for costly purification steps. This reliability is particularly important in large-scale manufacturing environments where efficiency and cost-effectiveness are paramount.

As research continues to uncover new applications for benzoate derivatives, methyl 2-amino-5-chloro-3-methoxybenzoate is poised to play a significant role in advancing therapeutic interventions across multiple disease areas. Its unique structural features and versatile chemical properties make it a compelling candidate for further exploration by academic researchers and pharmaceutical companies alike.

In conclusion, methyl 2-amino-5-chloro-3-methoxybenzoate (CAS No. 906095-44-1) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its structural characteristics, combined with recent findings from preclinical studies, underscore its potential as a lead molecule for developing novel therapeutic agents. As ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is likely to remain at the forefront of drug discovery efforts.